1-(4-chlorophenyl)-N-(2,3,4-trifluorophenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C15H8ClF3N4O
• Molecular Weight: 352.7 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(2,3,4-trifluorophenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C15H8ClF3N4O/c16-8-1-3-9(4-2-8)23-7-20-14(22-23)15(24)21-11-6-5-10(17)12(18)13(11)19/h1-7H,(H,21,24)
• InChI Key: KOXGKVSOQLLCOI-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N2C=NC(=N2)C(=O)NC3=C(C(=C(C=C3)F)F)F)Cl

Description

1-(4-chlorophenyl)-N-(2,3,4-trifluorophenyl)-1H-1,2,4-triazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is a triazole derivative and belongs to the class of antifungal agents. The chemical structure of 1-(4-chlorophenyl)-N-(2,3,4-trifluorophenyl)-1H-1,2,4-triazole-3-carboxamide is shown below:

Mechanism of Action

The exact mechanism of action of 1-(4-chlorophenyl)-N-(2,3,4-trifluorophenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood. However, it is believed to act by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. This leads to disruption of the membrane structure and ultimately cell death. In addition, this compound has also been found to induce apoptosis in cancer cells by activating caspase-mediated pathways.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-N-(2,3,4-trifluorophenyl)-1H-1,2,4-triazole-3-carboxamide has been found to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell damage. In addition, this compound has also been found to inhibit the activity of several enzymes including cytochrome P450 and monoamine oxidase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-chlorophenyl)-N-(2,3,4-trifluorophenyl)-1H-1,2,4-triazole-3-carboxamide in lab experiments is its broad spectrum of activity against various fungal species. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of this compound is its potential toxicity and side effects, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 1-(4-chlorophenyl)-N-(2,3,4-trifluorophenyl)-1H-1,2,4-triazole-3-carboxamide. One area of interest is the development of new derivatives with improved efficacy and reduced toxicity. Another area of research is the investigation of the mechanism of action of this compound and its potential for use in combination therapies for the treatment of fungal infections and cancer. Finally, there is a need for further studies on the pharmacokinetics and pharmacodynamics of this compound to optimize its use in clinical settings.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-N-(2,3,4-trifluorophenyl)-1H-1,2,4-triazole-3-carboxamide involves several steps. The first step involves the reaction of 4-chloroaniline with 2,3,4-trifluorobenzoyl chloride in the presence of a base to form 4-chloro-N-(2,3,4-trifluorobenzoyl)aniline. This intermediate is then reacted with sodium azide and copper (I) iodide to form 1-(4-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid. Finally, the carboxylic acid is converted to the corresponding amide using a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS).

Scientific Research Applications

1-(4-chlorophenyl)-N-(2,3,4-trifluorophenyl)-1H-1,2,4-triazole-3-carboxamide has been extensively studied for its potential as an antifungal agent. It has been found to be effective against a wide range of fungal species including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. In addition to its antifungal activity, this compound has also been investigated for its potential as an anticancer agent. It has been found to inhibit the growth of various cancer cell lines including breast cancer, lung cancer, and prostate cancer.